Cas no 2901-23-7 (Benzenebutanoic acid, a-butyl-a-phenyl-, ethyl ester)

• Product Name: Benzenebutanoic acid, a-butyl-a-phenyl-, ethyl ester
• CAS No: 2901-23-7
• MF: C₂₂H₂₈O₂
• MW: 324.456526756287
• CID: 265503
• PubChem ID: 417469
• Update Time: 2025-04-19

Benzenebutanoic acid, a-butyl-a-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-butyl-a-phenyl-, ethyl ester
• ethyl 2-phenyl-2-(2-phenylethyl)hexanoate
• 2,4-Diphenyl-2-butyl-buttersaeure-aethylester
• AC1L9DN4
• ethyl 2-phenethyl-2-phenylhexanoate
• NCIOpen2_009784
• NSC91861
• DTXSID30329115
• NSC-91861
• 2901-23-7

• Inchi： 1S/C22H28O2/c1-3-5-17-22(21(23)24-4-2,20-14-10-7-11-15-20)18-16-19-12-8-6-9-13-19/h6-15H,3-5,16-18H2,1-2H3
• InChI Key： WUXJRFMWBYZNDU-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C=CC=CC=1)(CCC1C=CC=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 324.20904
• Monoisotopic Mass: 324.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.016
• Boiling Point: 430.3°Cat760mmHg
• Flash Point: 129.5°C
• Refractive Index: 1.53
• PSA: 26.3
• LogP: 5.31050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds